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Compound of Interest

Compound Name: NEO-823

Cat. No.: B1518082 Get Quote

This technical guide provides a comprehensive overview of the properties of the organic

nonlinear optical (NLO) material NEO-823. It is intended for researchers, scientists, and drug

development professionals who are interested in the potential applications of advanced optical

materials. This document details the known physical and optical properties of NEO-823,

outlines typical experimental protocols for characterization, and provides visualizations of

relevant workflows.

Core Properties of NEO-823
NEO-823 is an organic NLO material recognized for its high electro-optic (EO) effects.[1] It is a

complex organic molecule, identified by the CAS RN 1267603-73-5.[2] Its chemical name is 2-

[4-[2-[5-[2-(Benzyloxy)-4-(dibutylamino)styryl]thiophen-2-yl]vinyl]-3-cyano-5-phenyl-5-

(trifluoromethyl)furan-2(5H)-ylidene]malononitrile.[2] Organic NLO materials like NEO-823 are

of significant interest for applications in high-speed optical devices due to their potential to

surpass the speed limitations of traditional inorganic dielectric materials.[1]

The key properties of NEO-823 are summarized in the table below. These values highlight its

significant nonlinear optical response, making it a candidate for various advanced applications.
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Property Value Conditions Reference

Maximum Absorption

Wavelength (λmax)
823 nm - [1]

Hyperpolarizability (β) 1670 x 10-30 esu - [1]

Electro-optic

Coefficient (r₃₃)
75 pm/V

@1550nm (20wt% in

PMMA host polymer)
[1]

Potential Applications
The high electro-optic coefficient of NEO-823 makes it particularly suitable for a range of

photonic applications.[3] When blended with a host polymer like polymethylmethacrylate

(PMMA), an organic EO polymer can be created.[1] This allows for the fabrication of thin films

that can be integrated into various devices.[3]

Key research applications for NEO-823 include:

Ultra-high-speed optical modulation devices: For use in optical telecommunication networks

to convert electrical signals to optical signals.[1]

Terahertz radiation devices: Leveraging its fast response times for generating and detecting

THz waves.[1]

Highly-sensitive electric field sensors: Utilizing the electro-optic effect to detect minute

changes in electric fields.[1]

Experimental Protocols
While the specific synthesis and characterization protocols for NEO-823 are detailed in the

patent literature (WO 2011024774), this section outlines general and widely accepted

methodologies for characterizing the properties of organic NLO materials.[1]

The electro-optic coefficient is a critical measure of an NLO material's ability to change its

refractive index in response to an applied electric field. A common method for its determination

in thin films is the Teng-Man technique.
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Sample Preparation: An organic EO polymer is prepared by blending NEO-823 into a host

polymer such as PMMA.[1] This solution is then spin-coated onto a substrate (e.g., indium tin

oxide-coated glass) to form a thin film. A top electrode is deposited on the film to create a

sandwich structure.

Poling: To induce a non-centrosymmetric alignment of the NLO chromophores, the film is

heated to near its glass transition temperature and a strong DC electric field is applied

across the electrodes.[3] The film is then cooled to room temperature while the field is

maintained, locking in the molecular orientation.

Measurement: The r₃₃ coefficient is measured by passing a polarized laser beam (e.g., at

1550 nm) through the poled film. A modulating AC voltage is applied across the film, which

induces a change in the material's birefringence. This change is detected as a modulation in

the intensity of the transmitted light, from which the r₃₃ value can be calculated.

The Z-scan technique is a widely used method to determine the nonlinear absorption

coefficient (β) and the nonlinear refractive index (n₂) of NLO materials.[4][5]

Experimental Setup: A high-intensity laser beam is focused using a convex lens. The

material sample (in solution or as a thin film) is placed on a translation stage that allows it to

be moved along the axis of the focused beam (the z-axis).

Open-Aperture Z-scan: To measure the nonlinear absorption, the total transmitted intensity of

the laser beam through the sample is measured by a photodetector as the sample is moved

through the focal point. A decrease in transmission at the focus indicates reverse saturable

absorption, while an increase indicates saturable absorption.

Closed-Aperture Z-scan: To measure the nonlinear refraction, an aperture is placed before

the photodetector. The self-focusing or self-defocusing of the beam as it passes through the

material causes changes in the intensity passing through the aperture. The shape of the

resulting transmittance curve reveals the sign and magnitude of the nonlinear refractive

index.

Standard material characterization techniques are employed to understand the structural and

thermal properties of new NLO materials.[6][7]
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Single Crystal X-ray Diffraction: Determines the precise crystal structure of the material,

which is crucial for understanding the origin of its NLO properties.[6][7]

Fourier-Transform Infrared (FT-IR) Spectroscopy: Identifies the functional groups present in

the molecule, confirming its chemical structure.[6]

Thermal Analysis (TGA/DSC): Thermogravimetric analysis (TGA) and differential scanning

calorimetry (DSC) are used to determine the material's thermal stability and melting point,

which are critical for device fabrication and operational lifetime.[6][7]

Visualizations
The following diagrams illustrate common workflows and conceptual pathways relevant to the

characterization and application of NLO materials like NEO-823.
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Caption: Workflow for NLO material characterization and device fabrication.
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Caption: Logical workflow of the Z-scan experimental technique.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1518082?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1518082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypothetical Biosensing Application
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Caption: Signaling pathway for a hypothetical NEO-823 based biosensor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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